2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile

• Molecular Formula: C25H16ClFN2O3S
• Molecular Weight: 478.9 g/mol
• IUPAC Name: 2-[[2-chloro-4-[(Z)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C25H16ClFN2O3S/c26-21-11-17(7-10-22(21)32-15-19-4-2-1-3-18(19)13-28)12-23-24(30)29(25(31)33-23)14-16-5-8-20(27)9-6-16/h1-12H,14-15H2/b23-12-
• InChI Key: DAXWTOSWJJMETL-FMCGGJTJSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)Cl)C#N
• SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)Cl)C#N

Description

2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile is a chemical compound that has been studied extensively in scientific research. This compound is known for its potential applications in various fields, including medicine, agriculture, and materials science. In

Mechanism of Action

The mechanism of action of 2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. In addition, studies have shown that this compound can inhibit the growth of weeds by interfering with their photosynthetic processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile are not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells and inhibit the growth of weeds. In addition, studies have shown that this compound can be toxic to certain organisms, including fish and algae.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile in lab experiments include its potential as an anticancer agent, herbicide, and building block for the synthesis of new materials. However, the limitations of using this compound in lab experiments include its toxicity to certain organisms and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile. One future direction is the development of new anticancer agents based on this compound. Another future direction is the development of new herbicides based on this compound. In addition, future research could focus on the synthesis of new materials using this compound as a building block. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile involves several steps. The first step is the reaction between 2-chloro-4-nitrobenzaldehyde and thiourea to form 2-chloro-4-nitrobenzylidene-2-thioxo-1,3-thiazolidin-4-one. The second step involves the reaction between 2-chloro-4-nitrobenzylidene-2-thioxo-1,3-thiazolidin-4-one and 4-fluorobenzylamine to form 3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene)-2-thioxo-1,3-thiazolidin-4-one. The final step involves the reaction between 3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene)-2-thioxo-1,3-thiazolidin-4-one and 2-(bromomethyl)phenylboronic acid to form 2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile.

Scientific Research Applications

2-[(2-Chloro-4-{[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile has been studied extensively in scientific research for its potential applications in various fields. In medicine, this compound has shown potential as an anticancer agent, with studies showing that it can induce apoptosis in cancer cells. In agriculture, this compound has shown potential as a herbicide, with studies showing that it can inhibit the growth of certain weeds. In materials science, this compound has shown potential as a building block for the synthesis of new materials, with studies showing that it can be used to form metal-organic frameworks.